Cas no 1806921-84-5 (Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806921-84-5
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863635
• Update Time: 2025-10-30

Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-8(16)3-6-5(4-11)2-7(10(13)14)15-9(6)12/h2,10H,3-4H2,1H3
• InChI Key： DTLPYTXWVSNBBH-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)OC)C(CBr)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate

Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806921-84-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806921-84-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, featuring a pyridine core substituted with bromo, bromomethyl, and difluoromethyl groups, as well as an acetic ester moiety, presents a unique set of chemical properties that make it invaluable for the development of novel therapeutic agents.

The structural attributes of Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate make it a valuable building block for constructing complex molecular frameworks. The presence of multiple reactive sites—specifically the bromo and bromomethyl groups on the pyridine ring—facilitates a wide range of functionalization strategies, enabling chemists to tailor the compound for specific pharmacological applications. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate has emerged as a key intermediate in the synthesis of compounds with potential applications in oncology, immunology, and neurology. For instance, its structural motif is reminiscent of several FDA-approved drugs that exhibit potent biological activity. This has spurred interest among medicinal chemists to explore its derivatives as lead compounds or to modify existing drug molecules for improved efficacy and reduced side effects.

The acetic ester group in Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate provides an additional layer of reactivity that can be exploited in synthetic transformations. It can be readily converted into other functional groups such as carboxylic acids, amides, or alcohols through hydrolysis or transesterification reactions. This flexibility makes it an attractive choice for libraries of compounds designed for high-throughput screening (HTS) to identify novel drug candidates.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. Researchers have leveraged the reactive sites on Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate to develop analogs that selectively inhibit aberrant kinase activity. Preliminary studies have shown promising results in preclinical models, highlighting its potential as a scaffold for next-generation kinase inhibitors.

The incorporation of halogenated pyridine derivatives into drug candidates has been well-documented for their ability to improve pharmacokinetic profiles. The electron-withdrawing nature of the difluoromethyl group enhances lipophilicity, while the bromo and bromomethyl substituents allow for further derivatization to fine-tune solubility and bioavailability. These properties are particularly important in oral formulations where absorption and distribution are critical determinants of therapeutic success.

Advances in computational chemistry have also played a pivotal role in optimizing the synthesis and applications of Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate. Molecular modeling studies have helped predict the most effective reaction conditions and predict the biological activity of derived compounds with remarkable accuracy. This synergy between experimental chemistry and computational methods has accelerated the discovery pipeline significantly.

In conclusion, Methyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806921-84-5) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse functionalization strategies, making it indispensable for developing innovative therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.